Cas no 518-63-8 (Dimethoxanate hydrochloride)

Dimethoxanate hydrochloride Properties

Names and Identifiers

• Dimethoxanate hydrochloride
• 2-(2-Dimethylaminoethoxy)ethyl phenothiazine-10-carboxylate hydrochloride
• 2-[2-(dimethylamino)ethoxy]ethyl phenothiazine-10-carboxylate,hydrochloride
• Cothera
• Dimethoxanate HCl
• Dimethoxanate monohydrochloride
• Dimetoxanate hydrochloride
• EINECS 208-255-1
• Perlatos
• Tussizid
• D07850
• Atuss (TN)
• 2-[2-(Dimethylamino)ethoxy]ethyl phenothiazine-10-carboxylate hydrochloride
• Atuss
• SCHEMBL4418926
• WLN: T C666 BN ISJ BVO2O2N1&1 &GH
• 1OH-Phenothiazine-10-carboxylic acid, monohydrochloride
• NSC-169183
• DTXSID30199734
• 518-63-8
• Phenothiazine, beta-dimethylaminoethoxyethyl-10-carboxylate-, hydrochloride
• 2-(2-(Dimethylamino)ethoxy)ethyl phenothiazine-10-carboxylate hydrochloride
• NSC169183
• NSC 169183
• 2-[2-(dimethylamino)ethoxy]ethyl phenothiazine-10-carboxylate;hydrochloride
• DIMETHOXANATE HYDROCHLORIDE [MART.]
• Q27284577
• Phenothiazine-10-carboxylic acid 2-(2-(dimethylamino)ethoxy)ethyl ester hydrochloride
• NS00080528
• 2-[(Dimethylamino)ethoxy]ethyl 10-phenothiazinecarboxylate hydrochloride
• .beta.-[(Dimethylamino)ethoxy]ethyl phenothiazine-10-carboxylate hydrochloride
• Phenothiazine-10-carboxylic acid 2-[2-(dimethylamino)ethoxy]ethyl ester hydrochloride
• DIMETHOXANATE HYDROCHLORIDE [WHO-DD]
• Catrane
• UNII-N5I6SR31GJ
• Ethanol, phenothiazine-10-carboxylate (ester), hydrochloride
• Dimethoxanatehydrochloride
• Ethanol, 2-(2-(dimethylamino)ethoxy)-, phenothiazine-10-carboxylate (ester), hydrochloride
• CHEMBL2106376
• Cotrane
• 10H-Phenothiazine-10-carboxylic acid, 2-(2-(dimethylamino)ethoxy)ethyl ester, monohydrochloride
• N5I6SR31GJ
• beta-Dimethylaminoethoxyethyl phenothiazine-10-carboxylate hydrochloride
• Phenothiazine-10-carboxylic acid, 2-(2-(dimethylamino)ethoxy)ethyl ester, monohydrochloride
• +Expand

• InChIKey： ZJRHNNNACBPWEB-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H22N2O3S.ClH/c1-20(2)11-12-23-13-14-24-19(22)21-15-7-3-5-9-17(15)25-18-10-6-4-8-16(18)21;/h3-10H,11-14H2,1-2H3;1H
• SMILES： Cl.CN(CCOCCOC(N1C2=CC=CC=C2SC2=CC=CC=C12)=O)C

Computed Properties

• Exact Mass: 394.11200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 394.1117915g/mol
• Heavy Atom Count: 26
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• LogP: 4.87110
• PSA: 67.31000